![molecular formula C15H9NO B8652173 5-Cyano-2-phenyl-benzo[b]furan CAS No. 79008-77-8](/img/structure/B8652173.png)
5-Cyano-2-phenyl-benzo[b]furan
Cat. No. B8652173
M. Wt: 219.24 g/mol
InChI Key: AJLXGBHFRPBXAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07473786B1
Procedure details
The general procedure was used to convert phenylacetylene and 4-cyano-2-iodophenol to the title product. Purification by flash chromatography (15% ethyl acetate in hexanes as the eluent) gave the analytically pure product as a white solid (421 mg, 96% yield). 1H NMR (300 MHz, CDCl3) δ 7.88-7.82 (m, 3H), 7.58-7.40 (m, 5H), 7.01 (s, 1H). 13C NMR (75 MHz, CDCl3) δ 158.30, 156.41, 129.85, 129.55, 129.23, 128.98, 127.84, 125.72, 125.22, 119.49, 112.25, 106.85, 100.72. Anal. Calcd. for C15H9NO: C, 82.18; H, 4.14; N, 6.39. Found C, 82.04; H, 4.21; N, 6.21. m.p.: 143-145° C.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7]#[CH:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C:9]([C:11]1[CH:16]=[CH:15][C:14]([OH:17])=[C:13](I)[CH:12]=1)#[N:10]>>[C:9]([C:11]1[CH:16]=[CH:15][C:14]2[O:17][C:7]([C:1]3[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=3)=[CH:8][C:13]=2[CH:12]=1)#[N:10]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C#C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(#N)C1=CC(=C(C=C1)O)I
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(#N)C1=CC2=C(OC(=C2)C2=CC=CC=C2)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
